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Compound of Interest

Compound Name: Amyl salicylate

Cat. No.: B1664950

An In-depth Technical Guide to Amyl Salicylate for Researchers, Scientists, and Drug
Development Professionals

Introduction

Amyl salicylate is an aromatic ester widely utilized in the fragrance, cosmetic, and flavor
industries. It exists in two primary isomeric forms: normal-amyl (n-amyl) salicylate and isoamyl
salicylate, the latter often being the more commercially prevalent form. Both isomers share the
same molecular formula but differ in the branching of the amyl group, leading to subtle
variations in their physical and olfactory properties. This guide provides a comprehensive
overview of the chemical and physical properties, synthesis, analytical methodologies, and
biological relevance of amyl salicylate, with a focus on its role as a contact allergen.

Chemical and Physical Properties

The quantitative data for n-amyl salicylate and isoamyl salicylate are summarized in the
table below, facilitating a clear comparison of their key physicochemical properties.
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Property

n-Amyl Salicylate

Isoamyl Salicylate

CAS Number

2050-08-0[1]

87-20-7[2]

Molecular Formula

C12H1603[1][3]

C12H1603[2]

Molecular Weight 208.25 g/mol [1] 208.25 g/mol [2][4]
Colorless to pale yellow o
Appearance o Colorless liquid[2]
liquid[5]
od Herbaceous, green, with a mild  Sweet, floral, reminiscent of
or
floral scent[6] jasmine or orchid[2][7]
Boiling Point 282 °CJ[3] 277-278 °C[2][4]
Melting Point -12 °C[3] Not available
Density 1.054 g/cm3[3] 1.05 g/mL at 25 °C[2][4]
Flash Point 126 °C[3] >93.3 °C
- Insoluble in water; soluble in Insoluble in water; soluble in
Solubility

organic solvents[1]

alcohol and oils[2][7]

logP (Octanol/Water)

>4.4[3]

4.6[8][9]

Experimental Protocols
Synthesis of Amyl Salicylate via Fischer Esterification

The most common method for synthesizing amyl salicylates is the Fischer esterification of

salicylic acid with the corresponding amyl alcohol (n-pentanol or isoamyl alcohol) under acidic

catalysis.

Methodology:

o Reactant Preparation: In a round-bottom flask equipped with a Dean-Stark apparatus and a

reflux condenser, combine salicylic acid (1 molar equivalent) and the respective amyl alcohol

(n-pentanol or isoamyl alcohol, typically in excess, e.g., 1.5-3 molar equivalents). A solvent

that forms an azeotrope with water, such as cyclohexane or toluene, is added to facilitate the

removal of the water byproduct.[10]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5392492.htm
https://www.chemimpex.com/products/34420
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5392492.htm
https://www.scentree.co/en/Amyl_salicylate.html
https://www.chemimpex.com/products/34420
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5392492.htm
https://www.chemimpex.com/products/34420
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3733600.htm
https://www.thegoodscentscompany.com/data/rw1012551.html
https://www.chemimpex.com/products/34420
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=14690
https://www.chemimpex.com/products/34420
https://cymitquimica.com/cas/87-20-7/
https://www.scentree.co/en/Amyl_salicylate.html
https://www.chemimpex.com/products/34420
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3733600.htm
https://www.scentree.co/en/Amyl_salicylate.html
https://www.scentree.co/en/Amyl_salicylate.html
https://www.chemimpex.com/products/34420
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3733600.htm
https://www.scentree.co/en/Amyl_salicylate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5392492.htm
https://www.chemimpex.com/products/34420
https://cymitquimica.com/cas/87-20-7/
https://www.scentree.co/en/Amyl_salicylate.html
https://scent.vn/en/pages/compound/isoamyl-salicylate-2558
https://pubchem.ncbi.nlm.nih.gov/compound/Isoamyl-salicylate
https://www.benchchem.com/product/b1664950?utm_src=pdf-body
https://www.benchchem.com/product/b1664950?utm_src=pdf-body
https://www.sciencemadness.org/whisper/viewthread.php?tid=158710
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Catalysis: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or p-
toluenesulfonic acid, to the reaction mixture.[11]

» Reaction: Heat the mixture to reflux. The water produced during the esterification will be
removed azeotropically and collected in the Dean-Stark trap, driving the equilibrium towards
the product. The reaction progress can be monitored by thin-layer chromatography (TLC) or
by the amount of water collected.

o Work-up: After the reaction is complete (typically after several hours), cool the mixture to
room temperature.[10] Wash the organic phase with a saturated sodium bicarbonate solution
to neutralize the acidic catalyst and remove any unreacted salicylic acid. Subsequently, wash
with brine to remove any remaining aqueous contaminants.

 Purification: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or
magnesium sulfate), filter, and concentrate the solvent under reduced pressure. The crude
amyl salicylate can be further purified by vacuum distillation to obtain the final product.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile
and semi-volatile compounds like amyl salicylate in complex matrices such as cosmetic
formulations or biological samples.

Methodology:

o Sample Preparation: For cosmetic products, a simple dilution with a suitable organic solvent
(e.g., ethanol or hexane) may be sufficient. For biological fluids, a liquid-liquid extraction or
solid-phase microextraction (SPME) can be employed to isolate the analyte.

o GC Separation:

o Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is
typically used.

o Injector: Operate in split or splitless mode depending on the sample concentration.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://foreverest.net/products/extractives-synthetic/amyl-salicylate.html
https://www.sciencemadness.org/whisper/viewthread.php?tid=158710
https://www.benchchem.com/product/b1664950?utm_src=pdf-body
https://www.benchchem.com/product/b1664950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Oven Program: A temperature gradient is programmed to ensure the separation of amyl
salicylate from other components in the sample. A typical program might start at a low
temperature (e.g., 60°C), ramp up to a high temperature (e.g., 250°C), and hold for a few
minutes.

o Carrier Gas: Helium is commonly used as the carrier gas at a constant flow rate.

e MS Detection:
o lonization: Electron ionization (El) is the standard method.
o Analyzer: A quadrupole or ion trap mass analyzer is used.

o Detection Mode: For identification, a full scan mode is used to obtain the mass spectrum
of the eluting compound, which can be compared to a library database (e.g., NIST). For
guantification, selected ion monitoring (SIM) or multiple reaction monitoring (MRM) can be
used for higher sensitivity and selectivity.[12][13]

Biological Significance: Allergic Contact Dermatitis

Amyl salicylate is recognized as a potential skin sensitizer and can cause allergic contact
dermatitis (ACD) in susceptible individuals.[14][15] ACD is a Type IV delayed-type
hypersensitivity reaction mediated by T-cells.[16]

Signaling Pathway in Allergic Contact Dermatitis

The development of ACD occurs in two distinct phases: the sensitization phase and the
elicitation phase. The following diagram illustrates the key cellular events and signaling
involved in this pathway, which can be initiated by allergens such as amyl salicylate.
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Caption: Allergic contact dermatitis pathway initiated by a hapten like amyl salicylate.
Pathway Description:

» Sensitization Phase: Upon initial skin contact, amyl salicylate, acting as a hapten,
penetrates the skin and binds to endogenous proteins to form a hapten-protein complex.
This complex is recognized and taken up by Langerhans cells, which are antigen-presenting
cells (APCs) in the epidermis.[16] These cells then migrate to the regional lymph nodes,
where they present the processed antigen to naive T-cells. This leads to the clonal
expansion and differentiation of antigen-specific memory T-cells.

« Elicitation Phase: Upon subsequent exposure to amyl salicylate, the hapten-protein
complexes are again formed and presented by APCs. This time, the circulating memory T-
cells recognize the antigen, leading to their activation.[16] Activated T-cells release a
cascade of pro-inflammatory cytokines and chemokines. These signaling molecules recruit
other immune cells, such as macrophages and more T-cells, to the site of exposure, resulting
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in the characteristic inflammatory symptoms of dermatitis, including redness, swelling, and
blistering.

Conclusion

Amyl salicylate is a significant compound in various industries, particularly for its fragrance
properties. For researchers and professionals in drug development, understanding its
physicochemical characteristics, synthesis, and analytical detection is crucial, especially when
considering its use in topical formulations. Furthermore, its potential to act as a skin sensitizer
necessitates a thorough understanding of the immunological mechanisms underlying allergic
contact dermatitis to ensure product safety and to develop formulations that are non-
sensitizing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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